N-benzyl-N''-[2-[4-(2-fluorophenyl)piperazino]-2-(2-furyl)ethyl]oxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-benzyl-N''-[2-[4-(2-fluorophenyl)piperazino]-2-(2-furyl)ethyl]oxamide, also known as FPEO, is a novel compound that has gained attention in recent years due to its potential applications in scientific research.
Scientific Research Applications
Synthetic Dyes and DNA Binding
One study discusses synthetic dyes like Hoechst 33258, known for binding to the minor groove of double-stranded B-DNA, specifically AT-rich sequences. This property is exploited in fluorescent DNA staining, useful in plant cell biology for chromosome and nuclear staining, flow cytometry, and analysis of plant chromosomes. Analogues of such dyes find applications as radioprotectors and topoisomerase inhibitors, suggesting a starting point for rational drug design and investigations into DNA sequence recognition and binding (Issar & Kakkar, 2013).
Pharmacological Developments
Another study reviews Macozinone (PBTZ169), a piperazine-benzothiazinone undergoing clinical studies for tuberculosis treatment. It targets the decaprenylphospohoryl ribose oxidase DprE1, crucial in the synthesis of arabinan polymers in the Mycobacterium tuberculosis cell wall, highlighting the potential for developing efficient TB drug regimens (Makarov & Mikušová, 2020).
Novel Synthetic Opioid Receptor Agonists
The emergence of non-fentanil novel synthetic opioid receptor agonists on the illicit drugs market is critically reviewed. These compounds, particularly N-substituted benzamides and acetamides (known as U-drugs), developed initially for legitimate pharmacological uses, have found their way into the illicit drug market due to their potent euphoric effects. The review emphasizes the need for international early warning systems to track these substances' emergence, underscoring the potential harm and public health risks associated with their abuse (Sharma et al., 2018).
properties
IUPAC Name |
N-benzyl-N'-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H27FN4O3/c26-20-9-4-5-10-21(20)29-12-14-30(15-13-29)22(23-11-6-16-33-23)18-28-25(32)24(31)27-17-19-7-2-1-3-8-19/h1-11,16,22H,12-15,17-18H2,(H,27,31)(H,28,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLJDFKFGSUDOQQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2F)C(CNC(=O)C(=O)NCC3=CC=CC=C3)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H27FN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
450.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.